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To our valued researchers, scientists, and drug development professionals,

We have received a request for detailed application notes and protocols regarding the use of
"Y06137" in CRISPR-based assays. After a comprehensive search of publicly available
scientific literature, chemical databases, and supplier catalogs, we have been unable to identify
any compound or reagent with the designation "Y06137" that is associated with CRISPR
technology or any other biological application.

The search results for "Y06137" are exclusively linked to non-scientific, industrial, or
mechanical patents and materials, indicating that this identifier does not correspond to a known
chemical or biological substance in the public domain.

Therefore, we are unable to provide the requested application notes, protocols, data tables, or
diagrams at this time. The creation of accurate and reliable scientific documentation requires
verifiable information about the properties, mechanism of action, and experimental applications
of the specified substance. Without this foundational information, any attempt to generate such
content would be speculative and not based on scientific evidence.

We recommend the following actions:
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e Please verify the identifier "Y06137". It is possible that this is an internal compound code, a
catalog number specific to a particular supplier not indexed in public databases, or a
typographical error.

e Provide any alternative nomenclature for this compound. This could include a chemical
name, IUPAC name, CAS number, or any other known identifiers.

« If available, please share the source or supplier of "Y06137". This information could allow for
a more targeted and effective search for relevant documentation.

We are committed to providing accurate and helpful scientific information. Once the identity of
the compound in question can be established, we will be pleased to proceed with generating
the detailed application notes and protocols as requested. We apologize for any inconvenience
this may cause and look forward to assisting you further with a correct and verifiable compound
identifier.

» To cite this document: BenchChem. [Application Notes and Protocols: The Use of YO06137 in
CRISPR-Based Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568974/docs#application-notes-and-protocols-the-
use-of-y06137-in-crispr-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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